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Compound of Interest

Compound Name: 4-Nonanone

Cat. No.: B1580890

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of 4-
nonanone, a ketone of interest in various scientific and industrial applications. This document
compiles and presents key physical data, outlines general experimental methodologies for their
determination, and includes a logical workflow diagram for the characterization of such physical
properties.

Quantitative Data Summary

The physical properties of 4-nonanone are summarized in the table below. The data has been
aggregated from various chemical and scientific databases.

Property Value Conditions Source(s)
Boiling Point 188.00 °C @ 760.00 mm Hg [1112]

187 °C Not specified [3]

190 °C @ 760 mmHg [4]

187.5°C Not specified [5]

Melting Point -18.52 °C (estimate) [41[5]

Not available Not applicable [3]
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Experimental Protocols

While specific experimental details for the cited values for 4-nonanone are not exhaustively
available in the public domain, this section outlines the general and widely accepted laboratory
protocols for determining the boiling and melting points of a liquid organic compound such as
4-nonanone.

2.1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For accurate determination, especially for identifying substances or assessing purity,
a standardized method is crucial.[6]

Apparatus:

A small test tube or a specialized boiling point tube

A capillary tube, sealed at one end

A thermometer with appropriate range and precision

A heating apparatus (e.g., oil bath, heating block, or a Thiele tube)

A clamp and stand to secure the apparatus
Procedure:
e A small volume of 4-nonanone is placed into the test tube.

e The capillary tube is placed inside the test tube with its open end submerged in the liquid
and the sealed end above the liquid surface.

o The test tube is attached to the thermometer, ensuring the bulb of the thermometer is level
with the liquid.

e The entire assembly is immersed in a heating bath.
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e The bath is heated gently and stirred continuously to ensure uniform temperature
distribution.

» As the temperature rises, a stream of bubbles will be observed emerging from the open end
of the capillary tube.

e The heating is discontinued, and the bath is allowed to cool slowly.

e The boiling point is recorded as the temperature at which the liquid begins to enter the
capillary tube.[6] This indicates that the vapor pressure of the liquid is equal to the
atmospheric pressure.

2.2. Determination of Melting Point

Since 4-nonanone is a liquid at room temperature, its melting point is determined by cooling
the substance until it solidifies and then gently heating it to observe the transition back to a
liquid state.

Apparatus:

A small sample of 4-nonanone

A capillary tube

A cooling bath (e.g., dry ice/acetone)

A melting point apparatus (e.g., Mel-Temp or similar) or a Thiele tube with a heating bath

A thermometer

Procedure:

o A small amount of liquid 4-nonanone is introduced into a capillary tube, which is then
sealed.

e The sample is frozen using a cooling bath.

e The frozen sample in the capillary tube is then placed in a melting point apparatus.[7]
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e The apparatus is heated slowly, at a rate of 1-2 °C per minute, as the melting point is
approached.[7]

e The temperature range is recorded from the point at which the first droplet of liquid appears
to the point at which the entire solid has melted.[7] For a pure compound, this range should

be narrow.

Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for the determination of the physical

properties of a chemical substance like 4-nonanone.
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Physical Property Determination Workflow
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Determine Physical State at Room Temperature

Liquid at Room Temperature
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Caption: Workflow for determining physical properties of a chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1580890#4-nonanone-boiling-point-and-melting-
point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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